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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide
CAS No.: 2912-76-7
Cat. No.: B1280379
Get Quote
. J

2-Hydroxy-3-nitrobenzamide: Safe Handling & Disposal Protocol

Executive Summary

2-Hydroxy-3-nitrobenzamide (CAS: 2912-76-7), also known as 3-nitrosalicylamide, is a
functionalized nitroaromatic intermediate used in pharmaceutical synthesis.[1][2] Its disposal
requires strict adherence to protocols governing toxic organic solids and nitro-containing
compounds.

While not inherently explosive under standard laboratory conditions, the presence of the nitro
group (

) introduces thermal instability potential, particularly when mixed with strong bases or reducing
agents. This guide provides a self-validating workflow to ensure compliance with RCRA
standards and safety best practices.

Chemical Profile & Hazard Identification

To safely manage disposal, you must first validate the material against its chemical profile.
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Property Data

CAS Number 2912-76-7

Molecular Formula

Molecular Weight 182.13 g/mol
Physical State Solid (Crystalline Powder)
. Low in water; soluble in organic solvents
Solubility
(DMSO, Methanol)
o ~7-8 (Phenolic hydroxyl), Amide proton is less
Acidity (pKa)

acidic

GHS Hazard Classification

o Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.
o Skin/Eye Irritation: Category 2/2A (H315, H319) — Causes irritation.
e STOT-SE: Category 3 (H335) — May cause respiratory irritation.

e Agquatic Toxicity: Category 2 (H411) — Toxic to aquatic life with long-lasting effects.

Expert Insight: The combination of a phenolic hydroxyl and a nitro group ortho/para to each
other can increase acidity and susceptibility to forming shock-sensitive salts with strong bases
(e.g., metal picrates, though less severe here). Never dispose of this compound directly into

basic waste streams without neutralization and dilution.

Pre-Disposal Handling & Segregation

Before entering the waste stream, the material must be segregated based on its physical state.
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Critical Incompatibilities

o Strong Bases (NaOH, KOH): Can induce hydrolysis of the amide and deprotonation of the
phenol, potentially forming unstable nitro-phenolate salts.

o Strong Oxidizers: Risk of exothermic reaction.

» Reducing Agents: Can reduce the nitro group to an amine (exothermic).

Containment Protocol

e Solids: Collect in a dedicated High-Density Polyethylene (HDPE) or glass container. Do not
use metal containers due to potential corrosion or catalytic decomposition.

e Liquids: Segregate into "Halogenated" or "Non-Halogenated" organic waste depending on
the solvent used.

» Labeling: All containers must be labeled "Hazardous Waste" with the specific constituent
name "2-Hydroxy-3-nitrobenzamide" and the hazard warning "Toxic/Irritant.”

Disposal Workflow (Decision Tree)

The following logic ensures the correct waste stream selection.
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Waste Generation:
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Figure 1: Decision logic for segregating 2-Hydroxy-3-nitrobenzamide waste streams to
ensure regulatory compliance and safety.

Detailed Disposal Procedures
Scenario A: Pure Solid Waste (Expired/Unused)

 Classification: Hazardous Waste (Toxic).

e Procedure:

[¢]

Transfer the solid carefully into a wide-mouth HDPE jar.

[¢]

Wipe the exterior of the container to remove dust.

[e]

Label as "Hazardous Waste - Solid Toxic - 2-Hydroxy-3-nitrobenzamide".

o

Disposal Path: This material must be sent for incineration at a permitted TSDF (Treatment,
Storage, and Disposal Facility). It is generally not suitable for landfill due to leaching
potential (H411).

Scenario B: Organic Solutions (Reaction Mixtures)

» Classification: Ignitable (D001) + Toxic (if concentration is high).
e Procedure:

o Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g., Methanaol,
Ethyl Acetate).

o Pour into the corresponding waste carboy.

o Self-Validating Step: Ensure the waste container is compatible with nitro compounds.
Avoid mixing with waste streams containing strong amines or oxidizers.

Scenario C: Aqueous Waste

o Classification: Toxic Aqueous Waste.
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e Procedure:

o pH Check: Measure the pH. If acidic or basic, neutralize to pH 6—8 using dilute HCI or
NaHCO:s.

o Collection: Do not pour down the drain. Collect in a carboy labeled "Aqueous Waste -
Toxic."

o Precipitation (Optional): If the concentration is high, cooling the solution may precipitate
the solid. Filter the solid (treat as Scenario A) and dispose of the filtrate as aqueous waste.

Regulatory Compliance (RCRA)

In the United States, 2-Hydroxy-3-nitrobenzamide is not specifically "P-listed" or "U-listed"
under 40 CFR 261.33. However, it is regulated as a Characteristic Waste if it exhibits toxicity or
reactivity, or more commonly, under the "Mixture Rule" if dissolved in listed solvents.

o Waste Code: Generally falls under DOOL1 (if in ignitable solvent) or Non-Regulated Chemical
Waste (if pure solid), but best practice dictates managing it as RCRA Hazardous Waste due
to its aquatic toxicity and nitro-functionality.

o EPA Guideline: "Cradle-to-Grave" management is required. Manifests must document the
presence of nitro-aromatics to alert the incinerator operator.

Emergency Procedures (Spills)

o PPE Required: Nitrile gloves, safety goggles, lab coat, and N95 dust mask (if powder).

e Dry Spill:

o

Do not dry sweep (risk of dust generation).

(¢]

Cover with a wet paper towel or absorbent pad to dampen.

[¢]

Scoop into a waste container.

[¢]

Clean area with soap and water; collect rinsate as hazardous waste.
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e Wet Spill:
o Absorb with vermiculite or sand.
o Do not use combustible materials like sawdust (potential reaction with nitro group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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